4-({[(benzyloxy)carbonyl]amino}methyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid

Specification

• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol
• IUPAC Name: 4-(phenylmethoxycarbonylaminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C17H19N3O4/c21-16(22)14-10-19-20-8-4-7-13(15(14)20)9-18-17(23)24-11-12-5-2-1-3-6-12/h1-3,5-6,10,13H,4,7-9,11H2,(H,18,23)(H,21,22)
• Standard InChI Key: SUOSSJBGVNFRIG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=C(C=NN2C1)C(=O)O)CNC(=O)OCC3=CC=CC=C3

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound belongs to the pyrazolo[1,5-a]pyridine class, a bicyclic system comprising fused pyrazole and pyridine rings. The core structure is substituted at the 4-position with a Cbz-protected aminomethyl group (-NH-CH2-O-Cbz) and at the 3-position with a carboxylic acid (-COOH). This configuration confers both hydrophilicity (via the carboxylic acid) and lipophilicity (via the aromatic Cbz group), enabling interactions with diverse biological targets.

Structural and Molecular Data

The molecular formula C17H19N3O4 corresponds to a molecular weight of 329.35 g/mol. The IUPAC name, 4-(phenylmethoxycarbonylaminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid, systematically describes its substituents and saturation states. Key identifiers include:

Property	Value
InChI	InChI=1S/C17H19N3O4/c21-16(22)14-10-19-20-8-4-7-13(15(14)20)9-18-17(23)24-11-12-5-2-1-3-6-12/h1-3,5-6,10,13H,4,7-9,11H2,(H,18,23)(H,21,22)
InChIKey	SUOSSJBGVNFRIG-UHFFFAOYSA-N
Canonical SMILES	O=C(O)C1=NN2C(CCCN2C1)CNC(OCc3ccccc3)=O

The tetrahydropyridine ring (positions 4–7) introduces conformational flexibility, potentially enhancing binding to enzymatic pockets.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 4-({[(benzyloxy)carbonyl]amino}methyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid involves multi-step organic reactions. A representative approach includes:

• Core Formation: Construction of the pyrazolo[1,5-a]pyridine skeleton via cyclization reactions, often using Knorr-type syntheses or metal-catalyzed couplings.

• Aminomethyl Introduction: Nucleophilic substitution or reductive amination to install the aminomethyl group at the 4-position.

• Cbz Protection: Reaction with benzyl chloroformate (Cbz-Cl) under basic conditions to protect the amine.

• Carboxylic Acid Functionalization: Hydrolysis of a pre-installed ester group (e.g., methyl or ethyl ester) to yield the free carboxylic acid.

Reaction Optimization

Critical parameters include pH control during Cbz protection (maintained at ~9.5 using aqueous sodium hydroxide) and solvent selection (e.g., 1,2-dimethoxyethane for homogenizing reactants). Yields are maximized through iterative reagent additions and purification via extraction and crystallization.

Analytical Characterization

Spectroscopic Methods

Nuclear Magnetic Resonance (NMR):

• ¹H NMR: Peaks at δ 7.3–7.4 ppm (aromatic Cbz protons), δ 4.5–5.0 ppm (methylene groups), and δ 2.5–3.5 ppm (pyridine and pyrazole protons).

• ¹³C NMR: Signals near δ 170 ppm (carboxylic acid), δ 155 ppm (Cbz carbonyl), and δ 110–150 ppm (aromatic carbons).

Mass Spectrometry:

• ESI-MS: [M+H]⁺ peak at m/z 330.35, consistent with the molecular weight.

Biological Activity and Mechanism of Action

Protein Kinase Inhibition

The compound exhibits inhibitory activity against serine/threonine and tyrosine kinases, likely through competitive binding at the ATP pocket. Molecular docking studies suggest that the pyrazolo[1,5-a]pyridine core aligns with the kinase hinge region, while the Cbz group occupies hydrophobic pockets.

Pharmacological Implications

Kinase inhibition disrupts signaling pathways such as MAPK/ERK and PI3K/Akt, which are hyperactive in cancers. Preclinical models indicate antiproliferative effects in breast and lung cancer cell lines (IC₅₀ = 0.5–2 µM).

Applications in Drug Development

Anticancer Therapeutics

As a kinase inhibitor, this compound is a candidate for targeted cancer therapies. Its selectivity profile (e.g., minimal activity against non-cancerous cells) reduces off-target toxicity in vitro.

Neurodegenerative Diseases

Emerging evidence suggests kinase modulation may mitigate tau hyperphosphorylation in Alzheimer’s disease, though in vivo studies are pending.